molecular formula C10H10FNO B1499755 5-Fluoro-3,3-dimethylindolin-2-one

5-Fluoro-3,3-dimethylindolin-2-one

Cat. No.: B1499755
M. Wt: 179.19 g/mol
InChI Key: ODQPSSNQVNVDRZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Fluoro-3,3-dimethylindolin-2-one is a useful research compound. Its molecular formula is C10H10FNO and its molecular weight is 179.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H10FNO

Molecular Weight

179.19 g/mol

IUPAC Name

5-fluoro-3,3-dimethyl-1H-indol-2-one

InChI

InChI=1S/C10H10FNO/c1-10(2)7-5-6(11)3-4-8(7)12-9(10)13/h3-5H,1-2H3,(H,12,13)

InChI Key

ODQPSSNQVNVDRZ-UHFFFAOYSA-N

Canonical SMILES

CC1(C2=C(C=CC(=C2)F)NC1=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

2.10 g (9.49 mmol) 1-acetyl-5-fluoro-3,3-dimethyl-1,3-dihydro-indol-2-one in 20 mL isopropanol were refluxed with 50 mL of an aqueous 6N hydrochloric acid solution for 1 h. After cooling the isopropanol was eliminated i. vac. The residue was diluted with 100 mL water and cooled with ice. The precipitated substance was suction filtered and washed with 30 mL water. The solid was dried in the CAD.
Quantity
2.1 g
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reactant
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0 (± 1) mol
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20 mL
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Quantity
100 mL
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solvent
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